Cas no 62251-87-0 (Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester)
62251-87-0 structure
Product Name:Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester
CAS No:62251-87-0
MF:C27H27O4P
MW:446.474648714066
CID:452427
PubChem ID:71388298
Update Time:2025-04-19
Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- ethyl 3,6-dioxo-2-(triphenyl-λ<sup>5</sup>-phosphanylidene)heptanoate
- Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester
- Ethyl 3,6-dioxo-2-(triphenylphosphoranylidene)heptanoate
- 62251-87-0
- DTXSID70810370
- Ethyl 3,6-dioxo-2-(triphenyl-lambda~5~-phosphanylidene)heptanoate
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- Inchi: 1S/C27H27O4P/c1-3-31-27(30)26(25(29)20-19-21(2)28)32(22-13-7-4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-18-24/h4-18H,3,19-20H2,1-2H3
- InChI Key: CGPCIEALQJQBGQ-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(=O)OCC)C(CCC(C)=O)=O
Computed Properties
- Exact Mass: 446.16481
- Monoisotopic Mass: 446.16469634g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
- LogP: 3.65430
Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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